Cas no 1270550-08-7 (1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-EN-1-AMINE)

• Product Name: 1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-EN-1-AMINE
• CAS No: 1270550-08-7
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5582566
• PubChem ID: 55271955
• Update Time: 2025-05-24

1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-EN-1-AMINE
• Benzenemethanamine, 3-chloro-α-ethenyl-4-methoxy-
• N15417
• AKOS006321061
• 1270550-08-7

• Inchi： 1S/C10H12ClNO/c1-3-9(12)7-4-5-10(13-2)8(11)6-7/h3-6,9H,1,12H2,2H3
• InChI Key： AEZHBUGGVGAZEA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C=C)N)OC

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 300.7±42.0 °C(Predicted)
• pka: 8.50±0.10(Predicted)

Additional information on 1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-EN-1-AMINE

Chemical Profile of 1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-EN-1-AMINE (CAS No. 1270550-08-7)

1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-EN-1-AMINE, identified by its Chemical Abstracts Service registry number CAS No. 1270550-08-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This aromatic amine derivative exhibits a molecular structure that combines a propenyl group with a phenyl ring substituted at the 3-position with a chlorine atom and the 4-position with a methoxy group. Such structural motifs are frequently explored in the development of bioactive molecules due to their potential for favorable interactions with biological targets.

The compound’s chemical formula can be represented as C₁₀H₁₁ClNO, reflecting its composition of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups on the aromatic ring creates a delicate balance in electronic properties, which can influence its reactivity and binding affinity. This feature makes 1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-EN-1-AMINE a valuable scaffold for designing molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in developing novel therapeutic agents that modulate neurotransmitter systems. The structural features of 1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-EN-1-AMINE suggest potential interactions with serotonin and dopamine receptors, which are implicated in various neurological and psychiatric disorders. Preliminary computational studies have indicated that the compound may exhibit selectivity for certain receptor subtypes, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The propenylamine moiety provides a reactive site for further functionalization, allowing chemists to modify its properties systematically. For instance, derivatives of 1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-EN-1-AMINE have been investigated for their potential as kinase inhibitors or as modulators of G-protein coupled receptors (GPCRs). These investigations align with the broader trend in drug discovery toward targeting complex signaling pathways.

The synthesis of 1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-EN-1-AMINE involves multi-step organic reactions that highlight the ingenuity of synthetic organic chemistry. Key steps typically include Friedel-Crafts alkylation to introduce the propenyl group onto the aromatic ring, followed by chlorination and methylation at specific positions. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields—a critical consideration in modern drug development.

Recent advances in analytical techniques have enhanced our ability to study the properties of 1-(3-Chloro -4-methoxyphenyl)-prop -2-en -1-am ine (CAS No. 1270550 -08 -7) at both molecular and cellular levels. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its structure and conformational dynamics. These data are essential for understanding how the compound interacts with biological targets and for optimizing its pharmacological activity.

The pharmacokinetic profile of 1-(3-Chloro -4-methoxyphenyl)-prop -2-en -1-am ine (CAS No. 1270550 -08 -7) is another area of active research. Studies indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration while also allowing for penetration into central nervous system tissues. Understanding these properties is crucial for designing effective formulations that maximize therapeutic efficacy while minimizing side effects.

In conclusion,1-(3-Chloro -4-methoxyphenyl)-prop -2-en -1-am ine (CAS No. 1270550 -08 -7) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a versatile scaffold for further medicinal chemistry exploration, particularly in the context of neurological disorders. As research continues to uncover new therapeutic applications, this compound is poised to play an important role in future drug development efforts.